Cas no 2243504-23-4 (3-Bromo-1-methylimidazo[1,2-b]pyrazole-7-carboxylic acid)

• Product Name: 3-Bromo-1-methylimidazo[1,2-b]pyrazole-7-carboxylic acid
• CAS No: 2243504-23-4
• MF: C₇H₆BrN₃O₂
• MW: 244.045440196991
• CID: 6437841
• PubChem ID: 138040733
• Update Time: 2025-10-28

3-Bromo-1-methylimidazo[1,2-b]pyrazole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6488593
• 3-Bromo-1-methylimidazo[1,2-b]pyrazole-7-carboxylic acid
• 2243504-23-4
• 3-bromo-1-methyl-1H-pyrazolo[1,5-a]imidazole-7-carboxylic acid

• Inchi： 1S/C7H6BrN3O2/c1-10-3-5(8)11-6(10)4(2-9-11)7(12)13/h2-3H,1H3,(H,12,13)
• InChI Key： OXEDJJAVEAESQL-UHFFFAOYSA-N
• SMILES： BrC1=CN(C)C2=C(C(=O)O)C=NN21

Computed Properties

• Exact Mass: 242.96434g/mol
• Monoisotopic Mass: 242.96434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 59.5Ų

Additional information on 3-Bromo-1-methylimidazo[1,2-b]pyrazole-7-carboxylic acid

3-Bromo-1-methylimidazo[1,2-b]pyrazole-7-carboxylic Acid: A Comprehensive Overview

The compound 3-Bromo-1-methylimidazo[1,2-b]pyrazole-7-carboxylic acid (CAS No. 2243504-23-4) is a highly specialized organic molecule belonging to the class of imidazopyrazoles. This compound has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure consists of a fused imidazole and pyrazole ring system, with a bromine atom at position 3 and a methyl group at position 1. The carboxylic acid group at position 7 further enhances its functional versatility.

Recent studies have highlighted the importance of imidazopyrazoles as scaffolds for drug discovery. These heterocyclic compounds are known for their ability to interact with various biological targets, such as enzymes, receptors, and nucleic acids. The presence of the bromine atom in 3-Bromo-1-methylimidazo[1,2-b]pyrazole-7-carboxylic acid introduces additional electronic and steric effects, which can be exploited to modulate bioactivity. For instance, bromine substitution has been shown to enhance the stability and lipophilicity of certain drug candidates, potentially improving their pharmacokinetic profiles.

The carboxylic acid group at position 7 of this compound serves as a versatile functional group that can be readily modified through various chemical reactions. This feature makes it an attractive starting material for synthesizing derivatives with tailored properties. For example, esterification or amidation of the carboxylic acid group can yield bioisosteres or prodrugs, which may exhibit improved bioavailability or target specificity.

From a synthetic standpoint, the preparation of 3-Bromo-1-methylimidazo[1,2-b]pyrazole-7-carboxylic acid involves a multi-step process that typically includes cyclization reactions and functional group transformations. Researchers have explored various methodologies to optimize the synthesis of this compound, including microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have not only improved the efficiency of the synthesis but also enabled the exploration of novel analogs with enhanced biological activities.

In terms of biological activity, 3-Bromo-1-methylimidazo[1,2-b]pyrazole-7-carboxylic acid has been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that this compound exhibits moderate inhibitory effects on cyclooxygenase (COX) enzymes, which are key players in inflammation and pain pathways. Additionally, preliminary data suggest that it may possess anti-proliferative activity against certain cancer cell lines, making it a promising candidate for anticancer drug development.

The unique combination of structural features in 3-Bromo-1-methylimidazo[1,2-b]pyrazole-7-carboxylic acid also makes it a valuable tool in chemical biology research. For instance, its ability to act as a template for constructing more complex molecular architectures has been leveraged in the design of supramolecular assemblies and nanomaterials. Such applications underscore the compound's versatility beyond traditional pharmaceutical uses.

Looking ahead, ongoing research is focused on further elucidating the mechanistic basis of 3-Bromo-1-methylimidazo[1,2-b]pyrazole-7-carboxylic acid's biological activities. Advanced techniques such as X-ray crystallography and molecular dynamics simulations are being employed to gain deeper insights into its interactions with biological targets. Furthermore, efforts are underway to explore its potential as a building block for constructing larger molecular frameworks with enhanced functionality.

In conclusion, 3-Bromo-1-methylimidazo[1,2-b]pyrazole-7-carboxylic acid represents a compelling example of how structural diversity can be harnessed to develop innovative solutions in chemistry and biology. Its unique properties and versatile functional groups make it a valuable asset in both academic research and industrial applications.